CL-275838
CL-275838
CL 275838 is a potential memory-enhancing agent (cognition enhancer).
Brand Name:
Vulcanchem
CAS No.:
115931-65-2
VCID:
VC0523926
InChI:
InChI=1S/C27H25F3N6O/c28-27(29,30)23-8-4-7-21(15-23)24-9-10-35(26-22(16-31)17-32-36(24)26)25(37)19-34-13-11-33(12-14-34)18-20-5-2-1-3-6-20/h1-9,15,17H,10-14,18-19H2
SMILES:
C1CN(CCN1CC2=CC=CC=C2)CC(=O)N3CC=C(N4C3=C(C=N4)C#N)C5=CC(=CC=C5)C(F)(F)F
Molecular Formula:
C27H25F3N6O
Molecular Weight:
506.5 g/mol
CL-275838
CAS No.: 115931-65-2
Cat. No.: VC0523926
Molecular Formula: C27H25F3N6O
Molecular Weight: 506.5 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | CL 275838 is a potential memory-enhancing agent (cognition enhancer). |
|---|---|
| CAS No. | 115931-65-2 |
| Molecular Formula | C27H25F3N6O |
| Molecular Weight | 506.5 g/mol |
| IUPAC Name | 4-[2-(4-benzylpiperazin-1-yl)acetyl]-7-[3-(trifluoromethyl)phenyl]-5H-pyrazolo[1,5-a]pyrimidine-3-carbonitrile |
| Standard InChI | InChI=1S/C27H25F3N6O/c28-27(29,30)23-8-4-7-21(15-23)24-9-10-35(26-22(16-31)17-32-36(24)26)25(37)19-34-13-11-33(12-14-34)18-20-5-2-1-3-6-20/h1-9,15,17H,10-14,18-19H2 |
| Standard InChI Key | KVRVFYBZHKPBDB-UHFFFAOYSA-N |
| SMILES | C1CN(CCN1CC2=CC=CC=C2)CC(=O)N3CC=C(N4C3=C(C=N4)C#N)C5=CC(=CC=C5)C(F)(F)F |
| Canonical SMILES | C1CN(CCN1CC2=CC=CC=C2)CC(=O)N3CC=C(N4C3=C(C=N4)C#N)C5=CC(=CC=C5)C(F)(F)F |
| Appearance | Solid powder |
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